3-(3-Chloro-4-fluorophenyl)oxolan-3-ol

• IUPAC Name: 3-(3-chloro-4-fluorophenyl)oxolan-3-ol
• InChI: InChI=1S/C10H10ClFO2/c11-8-5-7(1-2-9(8)12)10(13)3-4-14-6-10/h1-2,5,13H,3-4,6H2
• InChI Key: MPNKTWMJGJDTHJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C2=CC(=C(C=C2)F)Cl)O
• Molecular Formula: C10H10ClFO2
• Molecular Weight: 216.63 g/mol

Description

3-(3-Chloro-4-fluorophenyl)oxolan-3-ol is a substituted oxolane (tetrahydrofuran) derivative featuring a phenyl ring with chlorine (3-position) and fluorine (4-position) substituents, attached to the hydroxyl-bearing carbon of the oxolane ring. This compound is referenced under the code 10-F543464 by CymitQuimica .

Key applications include its use as a laboratory chemical and intermediate in organic synthesis, particularly in pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-(3-Chloro-4-fluorophenyl)oxolan-3-ol involves multiple synthetic routes. The most common method includes the formation of inclusion complexes with cyclodextrins. This process involves the encapsulation of the compound within the non-polar cavity of cyclodextrins, enhancing its solubility and stability .

Industrial Production Methods

Industrial production of 3-(3-Chloro-4-fluorophenyl)oxolan-3-ol typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, filtration, and purification to obtain the desired compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloro-4-fluorophenyl)oxolan-3-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reaction conditions vary depending on the desired product and may include specific temperatures, pressures, and solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may yield alcohols .

Scientific Research Applications

3-(3-Chloro-4-fluorophenyl)oxolan-3-ol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions to study reaction mechanisms and product formation.

Biology: Utilized in biological studies to understand its effects on cellular processes and pathways.

Medicine: Investigated for its potential therapeutic applications, including drug development and disease treatment.

Industry: Applied in industrial processes for the synthesis of other chemical compounds and materials.

Mechanism of Action

The mechanism of action of 3-(3-Chloro-4-fluorophenyl)oxolan-3-ol involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Halogenated Aromatic Derivatives

(a) 3-Chlorophenol (CAS 108-43-0)

• Structure: A simple phenol with a chlorine substituent at the 3-position.
• Key Differences : Lacks the oxolane ring and fluorine substituent present in the target compound.
• Applications : Primarily used in analytical chemistry and as a precursor in polymer synthesis.
• Hazards : Classified with Health = 1, Fire = 1 (low risk) but requires medical observation for 48 hours post-exposure due to delayed toxicity .

(b) Fmoc-L-Phe(3-Cl)-OH (CAS 198560-44-0)

• Structure : A fluoromethyloxycarbonyl (Fmoc)-protected 3-chloro-L-phenylalanine derivative.
• Key Differences: Contains an amino acid backbone and Fmoc protecting group, unlike the oxolane-based target compound.
• Applications : Used in peptide synthesis and pharmaceutical manufacturing. Restrictions apply for household use due to its pharmaceutical classification .

Heterocyclic Analogues

(a) 3-(2-Furyl)-3-phenylpropan-1-amine

• Structure : Open-chain amine with furyl and phenyl substituents on a propane backbone.
• Key Differences : Replaces the oxolane ring with a furan group and lacks halogen substituents.
• Applications : Discontinued but previously used in specialty organic synthesis .

(b) 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde

• Structure : Pyrazole derivative with chlorophenylsulfanyl and trifluoromethyl groups.
• Key Differences : Features a nitrogen-containing heterocycle (pyrazole) and sulfur linkage, contrasting with the oxygen-rich oxolane ring .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Key Functional Groups	Applications
3-(3-Chloro-4-fluorophenyl)oxolan-3-ol	Oxolane (THF)	3-Cl, 4-F on phenyl	Hydroxyl	Lab chemical, pharmaceutical research
3-Chlorophenol	Benzene	3-Cl	Phenol	Analytical chemistry, polymers
Fmoc-L-Phe(3-Cl)-OH	Phenylalanine	3-Cl, Fmoc-protected	Carboxylic acid	Peptide synthesis
3-(2-Furyl)-3-phenylpropan-1-amine	Propane	2-Furyl, phenyl	Amine	Discontinued specialty synthesis

Research Findings and Key Insights

Electronic Effects: The 3-Cl-4-F substitution on the phenyl ring in the target compound enhances electron-withdrawing properties compared to mono-halogenated analogues like 3-chlorophenol. This may increase reactivity in electrophilic substitution reactions .

Pharmaceutical Relevance: While both the target compound and Fmoc-L-Phe(3-Cl)-OH are used in drug development, the latter’s amino acid backbone makes it more suitable for peptide-based therapeutics .